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Compound of Interest

Compound Name: 3-Fluoro-5-nitrobenzonitrile

Cat. No.: B027671

Essential Safety and Handling Guide for 3-
Fluoro-5-nitrobenzonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Fluoro-5-nitrobenzonitrile. It is intended for researchers,
scientists, and professionals in drug development. Note that a specific Safety Data Sheet
(SDS) for 3-Fluoro-5-nitrobenzonitrile (CAS No. 112852-80-3) was not readily available.
Therefore, this guidance is based on information for the closely related isomers, 2-Fluoro-5-
nitrobenzonitrile and 5-Fluoro-2-nitrobenzonitrile, and general safety principles for nitriles and
nitro compounds. It is crucial to handle this compound with care, assuming it possesses similar
hazards to its isomers.

Physical and Chemical Properties
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Property Value Source
Chemical Formula C7H3FN202 [1]
Molecular Weight 166.11 g/mol [1]
Appearance Yellow solid [1]
Melting Point 62 - 66 °C [1]
Boiling Point 257.6 °C at 760 mmHg [1]
Density 1.44 g/cm3 [1]
Solubility in Water Insoluble [1]

Soluble in common organic

Solubility in Organic Solvents solvents like dichloromethane, [1]
chloroform.
Flash Point 109.6 °C [1]

Hazard Identification and Precautionary Measures

Based on data for related isomers, 3-Fluoro-5-nitrobenzonitrile is expected to be harmful if
swallowed, inhaled, or in contact with skin, and may cause eye, skin, and respiratory irritation.

[2]
Signal Word: Warning

Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.

Causes skin irritation.[3]

Causes serious eye irritation.[3]

May cause respiratory irritation.[3]

Precautionary Statements:
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» Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

e Wash skin thoroughly after handling.[5]

e Do not eat, drink or smoke when using this product.[4]

» Use only outdoors or in a well-ventilated area.[4]

o Wear protective gloves/protective clothing/eye protection/face protection.[4]
 If swallowed: Immediately call a POISON CENTER or doctor.[4]

e If on skin: Wash with plenty of water.[4]

« If inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[6]

o Store in a well-ventilated place. Keep container tightly closed.[4]
o Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 3-Fluoro-5-nitrobenzonitrile.
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PPE Category Specific Requirements

Wear chemical safety goggles and a face shield.

[5]

Eye and Face Protection

_ . Wear a chemical-resistant lab coat and consider
Skin Protection )
an apron for added protection.[5]

Wear nitrile gloves. Ensure gloves are inspected
before use and have an appropriate

Hand Protection ) )
breakthrough time for the solvents being used.

[5]

Use a NIOSH-approved respirator with an
) ) appropriate cartridge for organic vapors and
Respiratory Protection ) ] ] ) ]
particulates if working outside a fume hood or if

dust is generated.[7]

Operational Plan: Step-by-Step Handling Procedure

o Preparation and Engineering Controls:
o Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.[7]
o Ensure that an eyewash station and safety shower are readily accessible.[7]
o Remove all ignition sources from the immediate area.[3]
o Have spill containment materials readily available.
e Handling the Compound:
o Before use, carefully inspect the container for any damage or leaks.
o When weighing and transferring the solid, do so in a fume hood to avoid inhalation of dust.
o Use compatible tools (e.g., stainless steel or glass) to handle the material.

o Keep the container tightly closed when not in use.[4]
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e In Case of Exposure:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[5]

o Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[5]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3]

Disposal Plan
All waste containing 3-Fluoro-5-nitrobenzonitrile must be treated as hazardous waste.
» Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weighing paper, paper towels) in a
dedicated, labeled, and sealed hazardous waste container.

o Collect all liquid waste (e.g., reaction mixtures, solvent washes) in a separate, labeled,
and sealed hazardous waste container. Ensure the container is compatible with the
solvents used.

o Waste Storage:

o Store waste containers in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials.

» Waste Disposal:

o Dispose of all hazardous waste through your institution's environmental health and safety
office. Do not dispose of this chemical down the drain or in the regular trash.
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Workflow for Handling 3-Fluoro-5-nitrobenzonitrile

Caption: A flowchart outlining the key steps and safety considerations for handling 3-Fluoro-5-
nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b027671?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

